N-(3-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)propyl)-N-(4-phenoxyphenyl)-[1,1'-biphenyl]-4-carboxamide

• IUPAC Name: N-[3-(1,3-dioxobenzo[de]isoquinolin-2-yl)propyl]-N-(4-phenoxyphenyl)-4-phenylbenzamide
• InChI: InChI=1S/C40H30N2O4/c43-38(31-20-18-29(19-21-31)28-10-3-1-4-11-28)41(32-22-24-34(25-23-32)46-33-14-5-2-6-15-33)26-9-27-42-39(44)35-16-7-12-30-13-8-17-36(37(30)35)40(42)45/h1-8,10-25H,9,26-27H2
• InChI Key: GRMIHMAMBDEYHM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)N(CCCN3C(=O)C4=CC=CC5=C4C(=CC=C5)C3=O)C6=CC=C(C=C6)OC7=CC=CC=C7
• Molecular Formula: C40H30N2O4
• Molecular Weight: 602.7 g/mol

Description

N-(3-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)propyl)-N-(4-phenoxyphenyl)-[1,1'-biphenyl]-4-carboxamide is a useful research compound. Its molecular formula is C40H30N2O4 and its molecular weight is 602.69. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

This compound is involved in the synthesis and study of chemical reactions, particularly in the formation of isoquinoline derivatives. For instance, the reaction of certain compounds with alkylidene phosphoranes leads to the formation of substituted isoquinolines, indicating the compound's utility in synthesizing complex isoquinoline structures for further chemical and pharmacological studies (Abdou, Fahmy, & Kamel, 2002).

Pharmacological Research

In pharmacological research, the compound's derivatives are explored for their potential medicinal properties. For example, bioisosteric replacements in the structure of certain derivatives have been shown to enhance analgesic activity, suggesting the compound's relevance in designing new analgesics (Украинец, Моспанова, & Давиденко, 2016).

Catalysis and Synthesis

The compound also finds applications in catalytic processes and the synthesis of polycyclic amides. Research has shown that it can be used in Rh-catalyzed oxidative coupling reactions for the synthesis of isoquinolones, highlighting its role in facilitating complex organic transformations (Song et al., 2010).

Organometallic Chemistry

In organometallic chemistry, derivatives of this compound are used to synthesize and study organotin carboxylates. These studies contribute to understanding the structure and reactivity of organotin complexes, which have applications in catalysis, materials science, and organic synthesis (Xiao et al., 2013).

Drug Development and Pharmacokinetics

The compound's derivatives are also significant in drug development, particularly in the study of pharmacokinetics and drug metabolism. For example, the pharmacokinetic behavior of new drug candidates can be predicted using derivatives of this compound, aiding in the development of medications with optimal absorption, distribution, metabolism, and excretion profiles (Pierrillas et al., 2019).